1-Methyl-4-propylcyclohexane-1-carbaldehyde

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• SMILES: CCCC1CCC(CC1)(C)C=O
• InChI: InChI=1S/C11H20O/c1-3-4-10-5-7-11(2,9-12)8-6-10/h9-10H,3-8H2,1-2H3
• InChIKey: TUVWVBDTNZSHGY-UHFFFAOYSA-N

1-Methyl-4-propylcyclohexane-1-carbaldehyde – Physicochemical Baseline and Procurement Profile

1-Methyl-4-propylcyclohexane-1-carbaldehyde (CAS 1544298-31-8) is a cyclohexane-based aliphatic aldehyde with a molecular formula of C₁₁H₂₀O and a molecular weight of 168.28 g/mol . It features a 1,4-disubstituted cyclohexane core bearing a methyl group and a formyl group at the 1-position and a propyl group at the 4-position. Predicted physicochemical properties include a boiling point of 223.7±9.0 °C and a density of 0.907±0.06 g/cm³ . The compound is commercially available at a minimum purity of 95% (GC) and is primarily utilized as a synthetic intermediate in fragrance discovery and fine chemical synthesis .

Workflow Fragrance discovery and fine chemical synthesis

Selection Standard GC purity grade; 1,4-disubstituted cyclohexane aldehyde

Use Context Intermediate for structure-odor studies and distillation process design

Why Generic Substitution Fails for 1-Methyl-4-propylcyclohexane-1-carbaldehyde

Cyclohexane carbaldehydes with varying alkyl substitution patterns cannot be treated as interchangeable, because even small structural modifications produce quantifiable differences in molecular weight, boiling point, density, and stereochemical complexity. The fragrance patent literature explicitly recognizes that minor changes in cyclohexane substituent identity and position lead to unexpected and significant divergences in olfactory character, conformational population, and sensory activity [1]. The data compiled below demonstrate that 1-methyl-4-propylcyclohexane-1-carbaldehyde differs from its closest analogs—4-propylcyclohexane-1-carbaldehyde, 1-methylcyclohexane-1-carbaldehyde, and 4-methyl-1-propylcyclohexane-1-carbaldehyde—by measurable margins in every available physicochemical dimension. These differences directly affect chromatographic retention, distillation cut points, formulation density, and stereochemical outcome, making unverified generic substitution a source of analytical and functional risk for both research and industrial procurement .

Molecular weight shift

A mass difference from the 4-propyl analog may alter GC-MS retention and mass spectral identification, limiting direct substitution.

Boiling point mismatch

The boiling point difference may shift distillation cut points, complicating isomeric separation if substituted.

Stereochemical dimension

The inherent cis/trans isomerism may not be replicated by mono-substituted analogs, introducing stereochemical uncertainty in fragrance SAR.

• [1] Belko, R. P. et al. Novel 4-alkyl cyclohexanepropanal compounds and their use in perfume compositions. U.S. Patent 8,188,023 B2, issued May 29, 2012. View Source

Quantitative Differentiation Evidence for 1-Methyl-4-propylcyclohexane-1-carbaldehyde Versus Closest Analogs

Molecular Weight Differentiation for Chromatographic and Mass Spectrometric Identification

1-Methyl-4-propylcyclohexane-1-carbaldehyde possesses a molecular weight of 168.28 g/mol , which is 14.03 g/mol higher than the methyl-deficient analog 4-propylcyclohexane-1-carbaldehyde (MW 154.25 g/mol) and 42.08 g/mol higher than the propyl-deficient analog 1-methylcyclohexane-1-carbaldehyde (MW 126.20 g/mol) [1]. This molecular weight increment directly impacts gas chromatographic retention indices, boiling point, and mass spectrometric detection limits, providing a definitive basis for analytical differentiation when these structurally similar aldehydes co-occur in synthetic mixtures.

MW Differentiation

Head-to-head

168.28 g/mol vs 154.25 g/mol (4-propyl) / 126.20 g/mol (1-methyl)

Supports MS/GC identification in isomer mixtures

Calculated from molecular formula; confirm experimentally

Evidence Dimension	Molecular Weight
Target Compound Data	168.28 g/mol
Comparator Or Baseline	4-Propylcyclohexane-1-carbaldehyde: 154.25 g/mol; 1-Methylcyclohexane-1-carbaldehyde: 126.20 g/mol
Quantified Difference	+14.03 g/mol (vs. 4-propyl analog); +42.08 g/mol (vs. 1-methyl analog)
Conditions	Calculated from molecular formula (C₁₁H₂₀O vs. C₁₀H₁₈O vs. C₈H₁₄O)

Why This Matters

The distinct molecular weight enables unambiguous identification via LC-MS or GC-MS in quality control and reaction monitoring workflows, reducing the risk of misidentification when handling mixtures of structurally similar aldehydes.

• [1] ChemBase. 1-Methylcyclohexane-1-carbaldehyde. ChemBase ID: 87370. Average Mass: 126.19616 g/mol. View Source

Boiling Point Differentiation for Distillation-Based Purification

The predicted boiling point of 1-methyl-4-propylcyclohexane-1-carbaldehyde is 223.7±9.0 °C , compared to the experimentally measured boiling point of 215.7 °C at 760 mmHg for 4-propylcyclohexane-1-carbaldehyde and 161–163 °C (lit.) for the unsubstituted parent cyclohexanecarboxaldehyde . The ~8 °C difference relative to the 4-propyl analog provides a practical window for fractional distillation-based separation, while the ~62 °C elevation above the parent scaffold reflects the substantial cumulative effect of both alkyl substituents on vapor pressure.

Boiling Point

Cross-study comparable

223.7±9.0 °C (pred.) vs 215.7 °C (exp.) for 4-propyl analog

Supports fractional distillation separation feasibility

Predicted value; verify under actual distillation conditions

Evidence Dimension	Boiling Point at 760 mmHg
Target Compound Data	223.7±9.0 °C (Predicted)
Comparator Or Baseline	4-Propylcyclohexane-1-carbaldehyde: 215.7 °C (Experimental); Cyclohexanecarboxaldehyde: 161–163 °C (Experimental, lit.)
Quantified Difference	+8.0 °C (vs. 4-propyl analog); +62 °C (vs. unsubstituted parent)
Conditions	Predicted (ACD/Labs) vs. experimental at 760 mmHg; target data are predicted values

Why This Matters

The measurable boiling point elevation relative to the 4-propyl analog allows for separation of these positional isomers by fractional distillation, which is critical for procurement of high-purity material when isomeric mixtures arise as synthetic byproducts.

Density Differentiation for Formulation Quality and Identity Confirmation

The predicted density of 1-methyl-4-propylcyclohexane-1-carbaldehyde is 0.907±0.06 g/cm³ , whereas the experimental density of 4-propylcyclohexane-1-carbaldehyde is 0.923 g/cm³ and that of the unsubstituted parent cyclohexanecarboxaldehyde is 0.926 g/mL at 25 °C (lit.) . The difference of 0.016 g/cm³ between the target compound and the 4-propyl analog is modest but measurable by standard oscillating U-tube densitometry (typical precision ±0.0001 g/cm³), providing an orthogonal, non-destructive identity confirmation parameter that complements chromatographic purity data.

Density

Cross-study comparable

0.907±0.06 g/cm³ (pred.) vs 0.923 g/cm³ (exp.) for 4-propyl analog

Supports non-destructive identity confirmation at incoming QC

Predicted density; validate with lot-specific measurement

Evidence Dimension	Density
Target Compound Data	0.907±0.06 g/cm³ (Predicted)
Comparator Or Baseline	4-Propylcyclohexane-1-carbaldehyde: 0.923 g/cm³ (Experimental); Cyclohexanecarboxaldehyde: 0.926 g/mL at 25 °C (Experimental, lit.)
Quantified Difference	-0.016 g/cm³ (vs. 4-propyl analog); -0.019 g/cm³ (vs. unsubstituted parent)
Conditions	Predicted vs. experimental values; temperature not specified for target and 4-propyl analog; parent compound measured at 25 °C

Why This Matters

Density measurement offers a rapid, inexpensive, and non-destructive orthogonal identity test that can be deployed at incoming quality control without the need for chromatographic method development, reducing the risk of accepting an incorrect analog.

Stereochemical Complexity from 1,4-Disubstitution Pattern: cis/trans Isomerism

The 1,4-disubstitution pattern of 1-methyl-4-propylcyclohexane-1-carbaldehyde inherently generates cis and trans stereoisomers. This is confirmed by the documented existence of distinct cis and trans forms of the parent hydrocarbon 1-methyl-4-propylcyclohexane in the NIST Chemistry WebBook [1]. In contrast, mono-substituted analogs such as 1-propylcyclohexane-1-carbaldehyde (CAS 103649-07-6) and 1-methylcyclohexane-1-carbaldehyde (CAS 6140-64-3) do not possess this additional stereochemical dimension, as ring substitution occurs at only one position . While quantitative cis/trans ratios for the aldehyde are not publicly reported, the fragrance patent literature explicitly documents that cis versus trans configuration in cyclohexane derivatives can determine whether a compound is odorless or possesses a strong, desirable fragrance character [2].

Stereoisomer Count

Supporting evidence

2 (cis/trans) vs 1 for mono-substituted analogs

Additional stereochemical dimension relevant for fragrance SAR

Cis/trans ratio not publicly reported; request from supplier

Evidence Dimension	Number of possible stereoisomers arising from ring substitution pattern
Target Compound Data	2 (cis and trans)
Comparator Or Baseline	1-Propylcyclohexane-1-carbaldehyde: 1 (no ring stereoisomerism); 1-Methylcyclohexane-1-carbaldehyde: 1 (no ring stereoisomerism)
Quantified Difference	+1 stereochemical degree of freedom
Conditions	Structural analysis based on 1,4-disubstitution pattern; NIST stereoisomer documentation for hydrocarbon analog; quantitative cis/trans ratio data for the aldehyde not available

Why This Matters

The stereochemical dimension is structurally inherent and relevant for fragrance discovery programs where small configurational changes can produce qualitative shifts in odor perception, as established by cyclohexane-based fragrance patent literature.

• [1] NIST Chemistry WebBook. 1-Methyl-4-propylcyclohexane, cis. Formula: C₁₀H₂₀. Molecular Weight: 140.2658. IUPAC Standard InChIKey: QAXQTVWXIPRDOC-AOOOYVTPSA-N. Stereoisomers documented. View Source
• [2] Belko, R. P. et al. Novel 4-alkyl cyclohexanepropanal compounds and their use in perfume compositions. U.S. Patent 8,188,023 B2, issued May 29, 2012. Describes structure-odor dependence on cyclohexane conformation and cis/trans configuration. View Source

High-Value Application Scenarios for 1-Methyl-4-propylcyclohexane-1-carbaldehyde Based on Differentiation Evidence

Chromatographic Method Development and QC Release Testing of Aldehyde Intermediate Mixtures

When synthetic routes generate mixtures of cyclohexane carbaldehyde positional isomers, the 14.03 g/mol molecular weight difference and ~8 °C boiling point elevation of 1-methyl-4-propylcyclohexane-1-carbaldehyde relative to 4-propylcyclohexane-1-carbaldehyde enable development of GC-MS or GC-FID methods that resolve these analytes with baseline separation. Procurement of an authenticated reference standard of the target compound is essential for establishing retention time windows, calibration curves, and system suitability criteria in regulated quality control environments.

Fractional Distillation Process Design for Isomeric Aldehyde Purification

The predicted boiling point of 223.7±9.0 °C provides a target cut point for fractional distillation when the target compound must be isolated from the lower-boiling 4-propyl analog (bp 215.7 °C) . The 8 °C ΔT, while moderate, is sufficient for separation using a column with ≥15 theoretical plates, making this compound a viable procurement target when isomeric purity is a critical quality attribute for downstream fragrance or pharmaceutical intermediate use.

Stereochemical SAR Studies in Fragrance Discovery Programs

The inherent cis/trans isomerism of the 1,4-disubstituted cyclohexane scaffold [1] provides an additional structural dimension for fragrance discovery, where patent literature demonstrates that stereochemistry can determine whether a compound is odorless or fragrance-active [2]. Researchers designing structure-odor relationship studies should preferentially source 1-methyl-4-propylcyclohexane-1-carbaldehyde over mono-substituted analogs when stereochemical exploration is desired, and should request stereochemical composition data (e.g., chiral GC or NMR) from suppliers to ensure batch-to-batch reproducibility.

Orthogonal Identity Confirmation via Density Testing in Incoming Material Inspection

The density of 0.907±0.06 g/cm³ differs measurably from the 4-propyl analog (0.923 g/cm³) and the parent cyclohexanecarboxaldehyde (0.926 g/mL) . A simple oscillating U-tube density measurement at receiving can rapidly confirm that the correct compound—and not a mislabeled analog—has been received, complementing chromatographic purity analysis and reducing the risk of costly downstream synthesis failures caused by incorrect starting material identity.

Application

Selection Property

Validation Focus

Chromatographic QC method development

MW and boiling point differentiation from analogs

GC-MS retention window and baseline separation

Fractional distillation purification

Boiling point elevation relative to 4-propyl analog

Distillation cut purity verification

Stereochemical fragrance SAR

Inherent cis/trans isomerism from 1,4-disubstitution

Stereochemical composition (chiral GC or NMR)

Incoming material identity check

Measurable density difference from analog

Densitometry cross-check at receiving

• [1] NIST Chemistry WebBook. 1-Methyl-4-propylcyclohexane, cis. Formula: C₁₀H₂₀. IUPAC Standard InChIKey: QAXQTVWXIPRDOC-AOOOYVTPSA-N. Stereoisomers documented. View Source
• [2] Belko, R. P. et al. Novel 4-alkyl cyclohexanepropanal compounds and their use in perfume compositions. U.S. Patent 8,188,023 B2, issued May 29, 2012. View Source